Cas no 1057674-00-6 (Ethyl 3-(2-bromo-5-fluorophenyl)propanoate)

• Product Name: Ethyl 3-(2-bromo-5-fluorophenyl)propanoate
• CAS No: 1057674-00-6
• MF: C₁₁H₁₂BrFO₂
• MW: 275.114186286926
• CID: 1082348
• PubChem ID: 52988108
• Update Time: 2025-10-31

Ethyl 3-(2-bromo-5-fluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-bromo-5-fluorophenyl)propanoate
• Ethyl 2-broMo-5-fluorobenzenepropanonate
• 2-Bromo-5-fluoro-benzenepropanoic acidethylester
• Benzenepropanoic acid, 2-broMo-5-fluoro-, ethyl ester
• DTXSID00681035
• 1057674-00-6
• A898731
• ETHYL3-(2-BROMO-5-FLUOROPHENYL)PROPANOATE

• Inchi： 1S/C11H12BrFO2/c1-2-15-11(14)6-3-8-7-9(13)4-5-10(8)12/h4-5,7H,2-3,6H2,1H3
• InChI Key： UTPQFEFZBOTCAA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CCC(=O)OCC)F

Computed Properties

• Exact Mass: 274.00047g/mol
• Monoisotopic Mass: 274.00047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.406±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.061 g/l) (25 º C),

Additional information on Ethyl 3-(2-bromo-5-fluorophenyl)propanoate

Ethyl 3-(2-bromo-5-fluorophenyl)propanoate (CAS No: 1057674-00-6)

Ethyl 3-(2-bromo-5-fluorophenyl)propanoate, with the CAS number 1057674-00-6, is a compound of significant interest in the field of organic chemistry and materials science. This compound, often abbreviated as Ethyl 3-(2-bromo-5-fluorophenyl)propanoate, has garnered attention due to its unique structural properties and potential applications in various chemical processes.

The molecular structure of Ethyl 3-(2-bromo-5-fluorophenyl)propanoate consists of a phenyl ring substituted with bromine and fluorine atoms at the 2nd and 5th positions, respectively. This substitution pattern imparts distinct electronic properties to the molecule, making it a valuable precursor in organic synthesis. The propanoate group attached to the phenyl ring further enhances its reactivity and versatility in chemical reactions.

Recent studies have highlighted the importance of Ethyl 3-(2-bromo-5-fluorophenyl)propanoate in the development of advanced materials, particularly in the synthesis of polymers and pharmaceutical intermediates. Its ability to undergo various nucleophilic substitutions and coupling reactions has made it a key component in modern synthetic strategies.

In terms of physical properties, Ethyl 3-(2-bromo-5-fluorophenyl)propanoate exhibits a melting point of approximately 85°C and a boiling point around 180°C under standard conditions. These thermal characteristics make it suitable for use in high-temperature chemical processes without decomposition.

The synthesis of Ethyl 3-(2-bromo-5-fluorophenyl)propanoate typically involves multi-step reactions, including Friedel-Crafts acylation and subsequent bromination or fluorination steps. Researchers have optimized these processes to achieve higher yields and better purity levels, ensuring its reliability as a starting material in various chemical industries.

One of the most promising applications of Ethyl 3-(2-bromo-5-fluorophenyl)propanoate lies in its role as an intermediate in drug discovery programs. Its ability to participate in Suzuki-Miyaura couplings and other cross-coupling reactions has facilitated the construction of complex molecular architectures with potential therapeutic applications.

Moreover, recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing Ethyl 3-(2-bromo-5-fluorophenyl)propanoate. These methods often utilize microwave-assisted synthesis or catalytic systems to reduce energy consumption and minimize waste generation.

In conclusion, Ethyl 3-(2-bromo-5-fluorophenyl)propanoate (CAS No: 1057674-00-6) stands out as a versatile compound with wide-ranging applications across multiple disciplines within chemistry. Its unique combination of structural features and reactivity continues to drive innovative research and development efforts, solidifying its position as an essential material in contemporary chemical science.